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Compound of Interest

Compound Name: 3-Chloro-2-methoxy-1,1"-biphenyl!
CAS No.: 23885-98-5
Cat. No.: B3349803
Get Quote
. J

CAS Number: 23885-98-5 Formula: C13H1:CIO Molecular Weight: 218.68 g/mol [1]

Executive Safety Summary & Risk Profile

The Core Hazard: 3-Chloro-2-methoxy-1,1'-biphenyl is a halogenated aromatic ether. While
specific toxicological data for this exact isomer is limited, Structure-Activity Relationship (SAR)
analysis mandates handling it with the rigor reserved for functionalized polychlorinated
biphenyls (PCBs). The biphenyl core confers high lipophilicity, facilitating dermal absorption,
while the chlorine substituent increases environmental persistence and potential hepatotoxicity.

Critical Hazards (GHS Classification - Inferred/Read-Across):

o Skin/Eye Irritation (Category 2): High probability of contact dermatitis and severe ocular
irritation.

o STOT-SE (Category 3): Respiratory tract irritation if dust is generated.

e Aquatic Toxicity (Acute/Chronic 1):Zero-tolerance for drain disposal.
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o Sensitization Potential: Halogenated aromatics are frequent sensitizers; treat as a potential

allergen.

Personal Protective Equipment (PPE) Matrix

Standard laboratory PPE is insufficient for halogenated aromatics in solution. The lipophilic
nature of this compound allows it to permeate standard latex and thin nitrile rapidly when

dissolved in organic solvents.
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Protection Zone

Standard Protocol
(Solid Handling)

High-Risk Protocol
(Solution/Synthesis)

Technical Rationale

Dermal (Hands)

Double Nitrile
Gloves(Outer: 5 mil,
Inner: 4 mil)Change

every 60 mins.

Laminate Liner (Silver
Shield®)under Nitrile
outer
gloves.Mandatory if
dissolved in DCM,

THF, or Toluene.

The biphenyl core
swells natural rubber.
Chlorinated solvents
(often used with this
compound) permeate
nitrile in <5 mins.
Laminate provides >4

hr breakthrough time.

Respiratory

N95 / P100 Filtering
FacepieceUsed inside

a fume hood.

Half-Face Respirator
(OV/P100)Required if
heating >40°C or

outside containment.

Prevents inhalation of
dust during weighing.
Organic Vapor (OV)
cartridges capture
volatilized
solvent/compound

mix.

Chemical Splash

Face Shield +
GogglesRequired

Safety glasses allow
side-entry of dusts.

Goggles provide a

Ocular Goggles(ANSI ) ] )
during quench or high-  sealed environment
Z87.1+) _ _
pressure work. against micro-
aerosols.
Cotton absorbs
Lab Coat (Poly- Tyvek® Lab Coat / lipophilic compounds,
Body Cotton)Buttoned to ApronDisposable, keeping them against

neck.

chemically resistant.

the skin. Tyvek repels

dust and splashes.

Operational Handling Protocol

Principle: Isolate the worker from the compound using the "Concept of Containment.”

Phase 1. Preparation & Weighing
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» Engineering Control: All open handling must occur within a certified Chemical Fume Hood
(Face velocity: 80—100 fpm).

» Static Control: Use an anti-static gun or ionizer bar during weighing. Halogenated aromatic
powders are prone to static charge, causing "fly-away" dust that contaminates the balance.

» Surface Protection: Line the hood surface with plastic-backed absorbent pads (pig mats).
This captures micro-spills and simplifies decontamination.

Phase 2: Reaction Setup (Solubilization)

¢ Solvent Selection: When dissolving 3-Chloro-2-methoxy-1,1'-biphenyl, avoid Dimethyl
Sulfoxide (DMSO) if possible. DMSO increases skin permeability, potentially carrying the
toxicant directly into the bloodstream upon contact. Use Dichloromethane (DCM) or Ethyl
Acetate with the Laminate Liner glove protocol.

o Glassware: Use standard ground-glass joints with Teflon sleeves or grease to prevent
seizing (chlorinated compounds can degrade some greases over time).

Phase 3: Decontamination

e The Solvent Wash: Do not use water initially. The compound is water-insoluble.
o Step 1: Wipe surfaces with a tissue soaked in Acetone or Ethanol.
o Step 2: Follow with a soap and water wash to remove the solvent residue.

 Verification: UV light (254 nm) can often visualize biphenyl residues on surfaces, aiding in
cleaning verification.

Workflow Visualization

The following diagram outlines the "Clean-to-Dirty" workflow required to prevent cross-
contamination in the lab.
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Caption: Operational workflow emphasizing the segregation of solid handling and the specific

decontamination loop for spills.

Waste Disposal & Emergency Response

Disposal Strategy (Critical Compliance):
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e Stream Segregation: This compound must NEVER be placed in the "General Organic" or
"Non-Halogenated" waste container.

e Labeling: Waste tags must explicitly list "Halogenated Aromatic" and "Marine Pollutant.”

o Destruction Method: The only acceptable disposal route is High-Temperature Incineration
(>1100°C) with flue gas scrubbing. Low-temperature burning can generate dioxins/furans
due to the chlorine/biphenyl structure.

Emergency Spills:

» Solid Spill: Do not sweep (creates dust). Cover with wet paper towels (solvent-dampened),
then scoop into a jar.

e Solution Spill: Cover with vermiculite or activated carbon. Do not use standard clay Kkitty litter
if the solvent is flammabile.

o Skin Exposure: Immediately wash with soap and water for 15 minutes.[2][3] Do not use
alcohol or solvents on skin (increases absorption).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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